3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone

• IUPAC Name: 3-amino-2-(4-chlorophenyl)-6-methylquinazolin-4-one
• InChI: InChI=1S/C15H12ClN3O/c1-9-2-7-13-12(8-9)15(20)19(17)14(18-13)10-3-5-11(16)6-4-10/h2-8H,17H2,1H3
• InChI Key: NJZKOQZRLNXYLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N(C2=O)N)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3O
• Molecular Weight: 285.73 g/mol
• CAS No.: 303091-12-5

Description

3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone, also known as 4-chloro-2,6-dimethyl-3-aminoquinazoline, is a synthetic compound that has been used in various scientific research applications. It is an aromatic amine that is commonly used in the synthesis of organic compounds and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Antitumor Properties

R115777, a derivative of 3-amino-2-(4-chlorophenyl)-6-methyl-4(3H)-quinazolinone, is a potent inhibitor of farnesyl protein transferase. This compound has significant antitumor effects in vivo after oral administration in mice. R115777 originated from Janssen's ketoconazole and retinoic acid catabolism programs and is currently in phase III clinical evaluation due to its pharmacological potential in cancer treatment (Venet, End, & Angibaud, 2003).

Synthesis of Substituted Derivatives

3-Amino-2-methyl-4(3H)-quinazolinone has been used in the synthesis of various substituted derivatives. It has been lithiated with n-butyllithium, allowing it to react with different electrophiles to yield 2-substituted derivatives. This method provides access to a range of substituted 3-(methylamino)-2-alkyl-4(3H)-quinazolinones, showing the versatility of this compound in chemical synthesis (Smith, El‐Hiti, Abdel-megeed, & Abdo, 1996).

Antimicrobial Applications

A novel 3-amino-4(3H)-quinazolinone was synthesized via multiple routes for producing various derivatives, including urea, thiourea, thiazole, and pyrimidine. These derivatives demonstrated antimicrobial activities, underscoring the potential of this compound in developing new antimicrobial agents (Ammar et al., 2011).

Synthesis of Peptide Derivatives

Peptide derivatives of quinazolin-3(4H)-one, a compound related to this compound, have been synthesized and shown to possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This indicates the potential for these compounds in antibacterial drug development (Kapoor, Nabi, Gupta, & Gupta, 2017).

Cytotoxic Evaluation

In a study exploring the cytotoxic effects of quinazolinone-1, 3, 4-oxadiazole derivatives, compounds containing 3-amino-4(3H) quinazolinone derivatives demonstrated significant cytotoxic activity against cancer cell lines. This research highlights the compound's potential application in cancer therapy (Hassanzadeh et al., 2019).

Mechanism of Action

The mechanism of action of quinazolinones can vary widely depending on their structure and the biological target. Some quinazolinones are known to inhibit enzymes, while others may interact with receptors or other cellular components.

Safety and Hazards

The safety and hazards of quinazolinones can vary widely depending on their specific structure. Some quinazolinones may be irritants or toxic, while others may have low toxicity. It’s important to refer to the specific safety data sheet (SDS) for each compound.